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Compound of Interest

Compound Name: Carbutamide-d9

Cat. No.: B588138

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of
Carbutamide-d9, a deuterated analog of the first-generation sulfonylurea, Carbutamide. This
document is intended to assist researchers, scientists, and drug development professionals in
sourcing high-quality Carbutamide-d9 for various research applications, including metabolic
studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based
bioanalysis.

Introduction to Carbutamide-d9

Carbutamide-d9 (CAS No. 1246820-50-7) is a stable isotope-labeled version of Carbutamide,
where nine hydrogen atoms on the butyl group have been replaced with deuterium. This
isotopic labeling makes it an invaluable tool in analytical and metabolic research. Its primary
application is as an internal standard for the quantification of Carbutamide in biological
matrices using liquid chromatography-mass spectrometry (LC-MS). The use of a deuterated
internal standard is considered the gold standard in quantitative bioanalysis as it closely mimics
the analyte's behavior during sample extraction, chromatographic separation, and ionization,
thereby correcting for variability and improving the accuracy and precision of the analytical
method.[1]

Commercial Suppliers of Carbutamide-d9
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A number of reputable chemical suppliers offer Carbutamide-d9 for research purposes. The

following table summarizes the available quantitative data for Carbutamide-d9 from various

commercial sources. While chemical purity is generally high for such research-grade

compounds, the critical parameter of isotopic enrichment is often not explicitly stated on

product pages and is typically detailed in the lot-specific Certificate of Analysis (CoA) provided

upon purchase.

Molecular Available
. Catalog CAS Molecular . Stated .
Supplier Weight ( . Quantitie
Number Number Formula Purity
g/mol ) s
LGC
Standards
(incorporati  TRC- 1246820- C11HsDoN3 280,39 >95% (for 1mg, 10
ng Toronto C183302 50-7 0OsS ' unlabeled) mg
Research
Chemicals)
MedChem HY- 1246820- C11HsDoN3 280,39 Not 1mg, 10
Express W011651S  50-7 0OsS ' specified mg
Santa Cruz
_ 1246820- C11HsDsN3 Not _
Biotechnol sc-211113 280.39 N Inquire
50-7 0OsS specified
ogy
_ EVT- 1246820- C11HsDsN3 Not _
EvitaChem 280.39 -~ Inquire
1465138 50-7 0OsS specified
Pharmaffili PA STI 1246820- C11HsDoN3 Not
280.39 - Inquire
ates 017970 50-7 0sS specified
Cayman Not 1246820- C11HsDoN3 280,39 >98% (for Not
Chemical Available 50-7 0OsS ' unlabeled) specified

Note: Purity and isotopic enrichment are critical parameters. It is strongly recommended to

request a Certificate of Analysis from the supplier for lot-specific data.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b588138?utm_src=pdf-body
https://www.benchchem.com/product/b588138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Representative Experimental Protocol:
Quantification of Carbutamide in Human Plasma
using Carbutamide-d9 as an Internal Standard by
LC-MS/MS

The following is a representative experimental protocol for the quantitative analysis of
Carbutamide in human plasma, adapted from established methods for other sulfonylurea
drugs. This protocol should be optimized and validated for specific laboratory conditions and
instrumentation.

Materials and Reagents

o Carbutamide analytical standard

Carbutamide-d9 (internal standard)

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water (18.2 MQ-cm)

Human plasma (K2EDTA as anticoagulant)

Preparation of Stock and Working Solutions

o Carbutamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Carbutamide in
methanol.

o Carbutamide-d9 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Carbutamide-d9 in methanol.

o Working Solutions: Prepare serial dilutions of the Carbutamide stock solution in 50:50 (v/v)
methanol:water to create calibration standards and quality control (QC) samples.
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e IS Working Solution (e.g., 100 ng/mL): Dilute the Carbutamide-d9 stock solution in
acetonitrile.

Sample Preparation (Protein Precipitation)

o Pipette 100 pL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge
tube.

e Add 20 pL of the IS working solution (e.g., 100 ng/mL) and vortex briefly.

e Add 300 pL of cold acetonitrile (containing the IS) to precipitate plasma proteins.
e Vortex mix for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

e Reconstitute the residue in 100 pL of the mobile phase and transfer to an autosampler vial
for LC-MS/MS analysis.

LC-MS/MS Conditions

 Liquid Chromatography System: A high-performance or ultra-high-performance liquid
chromatography (HPLC or UHPLC) system.

e Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 um).
» Mobile Phase A: 0.1% Formic acid in water.
» Mobile Phase B: 0.1% Formic acid in acetonitrile.
e Gradient Elution:
o 0-0.5 min: 20% B

o 0.5-2.5 min: 20% to 80% B
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o 2.5-3.0 min: 80% B
o 3.0-3.1 min: 80% to 20% B

o 3.1-4.0 min: 20% B

e Flow Rate: 0.4 mL/min.
e Injection Volume: 5 pL.
e Column Temperature: 40°C.
e Mass Spectrometer: A triple quadrupole mass spectrometer.
¢ lonization Source: Electrospray ionization (ESI) in positive ion mode.
e Multiple Reaction Monitoring (MRM) Transitions:
o Carbutamide:m/z 272.1 - 156.1 (Quantifier), m/z 272.1 - 91.1 (Qualifier)

o Carbutamide-d9:m/z 281.2 — 165.1 (Note: These MRM transitions are predicted and
should be optimized on the specific instrument.)

Visualizations
Signaling Pathway and Experimental Workflow

The following diagrams illustrate the procurement and application workflow for Carbutamide-
d9 in a typical research setting.
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Procurement and Quality Control Workflow for Carbutamide-d9

Procurement Quality Control

S R am_» @_>
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Sample Preparation
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Bioanalytical Workflow using Carbutamide-d9 Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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